Cas no 2229471-28-5 (4-(1-Bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene)

4-(1-Bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene is a halogenated aromatic compound featuring both bromine and chlorine substituents, along with a branched alkyl group. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive bromine and chlorine atoms allows for selective functionalization, enabling further derivatization via cross-coupling or substitution reactions. The steric influence of the 2-methylpropan-2-yl group may enhance regioselectivity in certain transformations. This compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for consistent performance in synthetic applications.

4-(1-Bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene structure

2229471-28-5 structure

Product Name:4-(1-Bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene

CAS No:2229471-28-5

MF:C₁₁H₁₄BrCl

MW:261.585861682892

CID:5769810

PubChem ID:165644855

Update Time:2025-05-28

4-(1-Bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
- 2229471-28-5
- EN300-1920772
- 4-(1-Bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
- Inchi： 1S/C11H14BrCl/c1-8-6-9(4-5-10(8)13)11(2,3)7-12/h4-6H,7H2,1-3H3
- InChI Key： KXWZXHFBIHHYDP-UHFFFAOYSA-N
- SMILES： BrCC(C)(C)C1C=CC(=C(C)C=1)Cl

Computed Properties

Exact Mass: 259.99674g/mol
Monoisotopic Mass: 259.99674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 0Å²

4-(1-Bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene Pricemore >>

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Enamine	EN300-1920772-0.05g	4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene	2229471-28-5	0.05g	$959.0	2023-09-17
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